A mechanistic investigation of carbon–hydrogen bond stannylation: synthesis and characterization of nickel catalysts†
Dalton Transactions Pub Date: 2012-04-11 DOI: 10.1039/C2DT30310H
Abstract
The complex (iPr3P)Ni(η2-Bu3SnCH![[double bond, length as m-dash]](https://www.rsc.org/images/entities/char_e001.gif)
CH2)2 (1a) was characterized by CH2, which generates C6F5SnBu3 and CH2)2 (1b) provides a more easily handled analogue, and is also capable of catalytic CH2 and C6F5H. Mechanistic studies on 1b show that the catalytically active species remains mononuclear. The rate of catalytic CH2]. This is consistent with a mechanism where reversible Ph3SnCHCH2 dissociation provides (iPr3P)Ni(η2-Ph3SnCHCH2), followed by a rate-determining reaction with C6F5H to generate the stannylation products. Kinetic competition reactions between the fluorinated aromatics
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Journal Name：Dalton Transactions
Research Products
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CAS no.: 1733-55-7
